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Compound of Interest

Compound Name: Fiboflapon Sodium

Cat. No.: B607448

This document provides immediate safety, handling, and disposal protocols for Fiboflapon
Sodium (also known as GSK2190915 sodium salt or AM-803 sodium), a potent, orally
bioavailable 5-lipoxygenase-activating protein (FLAP) inhibitor.[1][2][3] Adherence to these
guidelines is critical for ensuring personnel safety and maintaining experimental integrity.

Immediate Safety and Handling Precautions

According to the available Safety Data Sheet (SDS), Fiboflapon Sodium is not classified as a
hazardous substance or mixture.[4] However, standard laboratory safety practices should
always be observed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles. An eye-wash station should be readily
accessible.[4]

e Hand Protection: Wear appropriate chemical-resistant gloves.

o Respiratory Protection: Avoid dust and aerosol formation. Use only in areas with appropriate
exhaust ventilation.[4]

» Body Protection: Wear a standard laboratory coat.

Handling Procedures:
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» Avoid inhalation and contact with eyes and skin.[4]
e Prevent the formation of dust and aerosols during handling.[4]
o Ensure adequate ventilation in the work area.[4]

 In case of accidental spillage, use absorbent material (e.g., diatomite), decontaminate
surfaces with alcohol, and dispose of contaminated materials as outlined in the disposal
section.[4]

First Aid Measures

o Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present. Seek medical attention.[4]

o Skin Contact: Rinse skin thoroughly with water and remove contaminated clothing.[4]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[4]

 Ingestion: Wash out the mouth with water. Do not induce vomiting and seek immediate
medical attention.[4]

Quantitative Data and Storage

The following table summarizes key quantitative and storage information for Fiboflapon
Sodium.
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Property Value Reference
Chemical Formula C38H42N3Na04S [4]
Molecular Weight 659.81 g/mol [4]
CAS Number 1196070-26-4 [4]
FLAP Binding Potency 29nM [1]
IC50 (LTB4 Inhibition) 76 nM (in human blood) [1]

4°C, sealed and protected
Storage (Powder) from moisture and direct [4]

sunlight.

-80°C for up to 6 months;
-20°C for up to 1 month.

Storage (In Solvent) ] [1114]
Solutions should be sealed

and protected from moisture.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of Fiboflapon Sodium in
Dimethyl Sulfoxide (DMSO).

Materials:

Fiboflapon Sodium powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Procedure:
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Calculate Required Mass: Determine the mass of Fiboflapon Sodium needed. For 1 mL of
a 10 mM solution (M.W. 659.81), the required mass is 6.5981 mg.

Weigh Compound: Carefully weigh the calculated amount of Fiboflapon Sodium powder in
a suitable container.

Dissolution: Add the appropriate volume of DMSO to the powder. For a 10 mM solution, add
1 mL of DMSO for every 6.5981 mg of compound.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming or
sonication can be used to aid dissolution if necessary.[2]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
use (up to 1 month).[1][4]
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Experimental Workflow: Stock Solution Preparation

Calculate Mass of
Fiboflapon Sodium

:

Weigh Compound

:

Add Anhydrous DMSO

:

Vortex to Dissolve

l

Aliquot and Store
(-80°C or -20°C)

Click to download full resolution via product page

Workflow for preparing Fiboflapon Sodium stock solution.

Mechanism of Action: FLAP Inhibition

Fiboflapon Sodium is an inhibitor of the 5-Lipoxygenase Activating Protein (FLAP).[5][6] FLAP
is a crucial protein in the leukotriene biosynthesis pathway. By binding to FLAP, Fiboflapon
Sodium prevents the transfer of arachidonic acid to the 5-lipoxygenase enzyme, thereby
blocking the production of leukotrienes, which are key mediators of inflammation.[5][6] This
mechanism is central to its investigation for treating inflammatory diseases like asthma.[5][7]
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Fiboflapon Sodium inhibits the FLAP-mediated leukotriene pathway.

Disposal Plan

Dispose of Fiboflapon Sodium and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[4] Unused material should be
handled as chemical waste. Do not allow the product to enter drains or water courses.[4]
Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Fiboflapon Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607448#personal-protective-equipment-for-handling-
fiboflapon-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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